![molecular formula C18H18ClNO2 B5782220 5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide](/img/structure/B5782220.png)
5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide, also known as JNJ-7925476, is a selective antagonist of the cannabinoid CB1 receptor. It has shown promising results in scientific research applications as a potential treatment for obesity, metabolic disorders, and addiction.
Mechanism of Action
5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide acts as a selective antagonist of the CB1 receptor, which is primarily found in the central nervous system and plays a role in regulating appetite and metabolism. By blocking the CB1 receptor, this compound reduces the activity of the endocannabinoid system, which is involved in the regulation of food intake and energy balance.
Biochemical and Physiological Effects:
In addition to its effects on food intake and body weight, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and to improve liver function in animal models of non-alcoholic fatty liver disease. It has also been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of 5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide is that it is a highly selective CB1 receptor antagonist, which reduces the risk of off-target effects. However, one limitation is that it has relatively low potency, which may limit its usefulness in certain experimental settings.
Future Directions
There are several potential future directions for research on 5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide. One area of interest is the development of more potent CB1 receptor antagonists that could be used in clinical settings. Another area of interest is the investigation of the potential use of this compound in the treatment of other metabolic disorders, such as fatty liver disease and metabolic syndrome. Finally, there is interest in investigating the potential use of this compound as a treatment for addiction to drugs of abuse.
Synthesis Methods
The synthesis of 5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide involves several steps, including the reaction of 5-chloro-2-methoxybenzoic acid with 1,2,3,4-tetrahydro-1-naphthol to form the corresponding benzamide intermediate. The intermediate is then treated with thionyl chloride and N,N-dimethylformamide to yield the final product.
Scientific Research Applications
5-chloro-2-methoxy-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzamide has been extensively studied in scientific research applications. Studies have shown that it can effectively reduce food intake and body weight in animal models of obesity. It has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for metabolic disorders such as type 2 diabetes.
properties
IUPAC Name |
5-chloro-2-methoxy-N-(5,6,7,8-tetrahydronaphthalen-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO2/c1-22-17-10-9-13(19)11-15(17)18(21)20-16-8-4-6-12-5-2-3-7-14(12)16/h4,6,8-11H,2-3,5,7H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSTKZSZLVIZVDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=CC3=C2CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.